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Compound of Interest

Compound Name: JNJ-38158471

Cat. No.: B1255802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of the tyrosine

kinase inhibitor JNJ-38158471 in in vitro cell culture experiments. The information is intended

to guide researchers in accurately preparing and applying this compound for reproducible and

reliable results.

Compound Information
JNJ-38158471 is a potent and selective inhibitor of several receptor tyrosine kinases, playing a

crucial role in angiogenesis and cancer cell proliferation. Its primary targets include Vascular

Endothelial Growth Factor Receptor 2 (VEGFR2/KDR/Flk-1), c-Kit, and RET.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative parameters for JNJ-
38158471 are summarized in the table below.
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Parameter Value Source

Solubility in DMSO 10 mM [1]

IC50 for VEGFR2 (KDR/Flk-1) 40 nM [1]

IC50 for c-Kit 500 nM [1]

IC50 for RET 180 nM [1]

Molecular Weight 364.79 g/mol [2]

Experimental Protocols
Preparation of JNJ-38158471 Stock Solution in DMSO
Objective: To prepare a high-concentration stock solution of JNJ-38158471 in Dimethyl

Sulfoxide (DMSO) for subsequent dilution in cell culture media.

Materials:

JNJ-38158471 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Protocol:

Determine the required amount of JNJ-38158471: Based on the desired stock concentration

(e.g., 10 mM) and volume, calculate the mass of JNJ-38158471 needed using its molecular

weight (364.79 g/mol ).

Weigh the compound: Carefully weigh the calculated amount of JNJ-38158471 powder in a

sterile microcentrifuge tube.
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Add DMSO: Add the appropriate volume of sterile DMSO to the tube containing the JNJ-
38158471 powder to achieve the desired stock concentration.

Dissolve the compound: Vortex the solution thoroughly until the JNJ-38158471 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in

dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Note on DMSO Concentration: It is critical to maintain a final DMSO concentration in the cell

culture medium that is non-toxic to the cells. Most cell lines can tolerate DMSO concentrations

up to 0.5%, while some may tolerate up to 1%. However, it is highly recommended to keep the

final DMSO concentration at or below 0.1% if possible, especially for sensitive or primary cell

lines. Always include a vehicle control (medium with the same final concentration of DMSO as

the treated samples) in your experiments.

Protocol for Treating Cultured Cells with JNJ-38158471
Objective: To treat cultured cells with JNJ-38158471 at various concentrations to assess its

biological effects. This protocol is a general guideline and may need to be optimized for specific

cell types and experimental designs.

Materials:

Cultured cells in multi-well plates or flasks

Complete cell culture medium appropriate for the cell line

10 mM JNJ-38158471 stock solution in DMSO

Sterile, pyrogen-free serological pipettes and pipette tips

Protocol:

Cell Seeding: Plate the cells at the desired density in a multi-well plate and allow them to

adhere and stabilize overnight in a CO2 incubator at 37°C. The optimal seeding density will

vary depending on the cell type and the duration of the experiment.
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Preparation of Working Solutions:

Thaw an aliquot of the 10 mM JNJ-38158471 stock solution.

Perform serial dilutions of the stock solution in complete cell culture medium to prepare

working solutions at concentrations higher than the final desired concentrations. For

example, to achieve a final concentration of 10 µM in the well, you might prepare a 10X

working solution of 100 µM.

Treatment of Cells:

Carefully remove the old medium from the cell culture wells.

Add the appropriate volume of the prepared working solutions of JNJ-38158471 to the

respective wells.

For the vehicle control wells, add the same volume of complete cell culture medium

containing the equivalent final concentration of DMSO.

Incubation: Return the plate to the CO2 incubator and incubate for the desired treatment

period (e.g., 24, 48, or 72 hours).

Downstream Analysis: Following the incubation period, the cells can be analyzed using

various assays, such as cell viability assays (e.g., MTT, XTT), proliferation assays (e.g.,

BrdU incorporation), angiogenesis assays (e.g., tube formation assay), or molecular

analyses (e.g., Western blotting, qPCR) to assess the effects of JNJ-38158471.

Visualizations
Signaling Pathway of JNJ-38158471
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Signaling Pathway Inhibition by JNJ-38158471
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Caption: Inhibition of VEGFR2, c-Kit, and RET signaling by JNJ-38158471.

Experimental Workflow for JNJ-38158471 Cell-Based
Assay
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Experimental Workflow for JNJ-38158471 Cell-Based Assay
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Caption: A typical workflow for conducting a cell-based assay with JNJ-38158471.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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